Cas no 1286207-30-4 ((S)-3-(4-Nitrophenoxy)pyrrolidine HCl)

• Product Name: (S)-3-(4-Nitrophenoxy)pyrrolidine HCl
• CAS No: 1286207-30-4
• MF: C₁₀H₁₃ClN₂O₃
• MW: 244.674821615219
• MDL: MFCD17014197
• CID: 858555
• Update Time: 2026-04-29

(S)-3-(4-Nitrophenoxy)pyrrolidine HCl Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-Nitrophenoxy)pyrrolidine HCl

• MDL： MFCD17014197
• Inchi： InChI=1S/C10H12N2O3.ClH/c13-12(14)8-1-3-9(4-2-8)15-10-5-6-11-7-10;/h1-4,10-11H,5-7H2;1H/t10-;/m0./s1
• InChI Key： KMTLAWJEKPIRFL-PPHPATTJSA-N
• SMILES： C1=C(C=CC(=C1)O[C@H]2CCNC2)[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 244.06159
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 64.4

Additional information on (S)-3-(4-Nitrophenoxy)pyrrolidine HCl

Comprehensive Overview of (S)-3-(4-Nitrophenoxy)pyrrolidine HCl (CAS 1286207-30-4): Properties, Applications, and Research Insights

(S)-3-(4-Nitrophenoxy)pyrrolidine HCl (CAS 1286207-30-4) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of pyrrolidine derivatives, which are widely explored for their bioactive properties. Its nitrophenoxy moiety and hydrochloride salt form enhance solubility and stability, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for terms like "(S)-3-(4-Nitrophenoxy)pyrrolidine HCl synthesis", "CAS 1286207-30-4 applications", and "chiral pyrrolidine derivatives", reflecting the growing interest in this compound. Recent studies highlight its role in asymmetric catalysis and as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The compound's enantiomeric purity is critical for achieving desired pharmacological effects, aligning with the trend toward precision medicine.

From a chemical perspective, (S)-3-(4-Nitrophenoxy)pyrrolidine HCl exhibits a molecular weight of 258.69 g/mol and a distinct nitro-aromatic absorption profile in UV-Vis spectroscopy. Its HCl salt form ensures improved handling and storage stability, addressing common challenges in fine chemical manufacturing. The compound's chiral center at the pyrrolidine ring opens avenues for stereoselective reactions, a hot topic in green chemistry and sustainable synthesis.

In the context of AI-driven drug design, (S)-3-(4-Nitrophenoxy)pyrrolidine HCl has been flagged in computational screenings for its potential molecular interactions with biological targets. This aligns with the increasing use of machine learning in high-throughput screening, a frequently searched topic among chemists. Furthermore, its nitrophenoxy group serves as a versatile handle for further functionalization, enabling the creation of libraries for structure-activity relationship (SAR) studies.

Quality control of CAS 1286207-30-4 involves advanced analytical techniques such as HPLC and chiral chromatography to ensure ≥98% purity, a common requirement for pharmaceutical intermediates. The compound's thermal stability and solubility data are often queried in industrial forums, underscoring its practical relevance. As regulatory agencies emphasize ICH guidelines for impurities, the demand for well-characterized compounds like this continues to rise.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper laboratory handling of (S)-3-(4-Nitrophenoxy)pyrrolidine HCl is essential, mirroring broader discussions on chemical safety protocols. The compound's biodegradability and ecotoxicological profile remain areas of active investigation, resonating with the green chemistry movement.

In summary, (S)-3-(4-Nitrophenoxy)pyrrolidine HCl (CAS 1286207-30-4) exemplifies the intersection of chiral chemistry, pharmaceutical innovation, and sustainable practices. Its multifaceted applications—from catalysis to drug development—make it a compound of enduring scientific and industrial interest.